Cas no 2248365-19-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 2248365-19-5
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 5960421
• PubChem ID: 165979791
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248365-19-5
• EN300-6518923
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• Inchi： 1S/C18H17N3O4S/c1-10-12(11(2)20-18(19-10)26-3)8-9-15(22)25-21-16(23)13-6-4-5-7-14(13)17(21)24/h4-7H,8-9H2,1-3H3
• InChI Key： QBUORZNJYYRHPJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate (CAS No. 2248365-19-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate, identified by its CAS number 2248365-19-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules characterized by a fused ring system, which often exhibits intriguing biological activities. The structural motif of this molecule incorporates elements such as an isoindole core, a dioxo group, and a pyrimidine moiety, each contributing to its unique chemical properties and potential therapeutic applications.

The isoindole scaffold is a privileged structure in medicinal chemistry due to its ability to mimic natural products and interact with biological targets in a manner that is both selective and potent. The presence of the dioxo group (also known as a β-keto ester functionality) enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the pyrimidine component is well-known for its role in various pharmacophores, particularly in nucleoside analogs and kinase inhibitors. The combination of these structural features in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate suggests a multifaceted interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound more deeply. Studies indicate that the 4,6-dimethylpyrimidine moiety may serve as a key pharmacophore for binding to specific enzymes or receptors. The methylsulfanyl group further modulates the electronic properties of the pyrimidine ring, potentially enhancing binding affinity or selectivity. These insights are derived from high-throughput virtual screening and docking studies, which have become indispensable tools in modern drug discovery.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate presents unique challenges due to the complexity of its fused ring system. However, recent methodological breakthroughs have streamlined its preparation through multi-step organic transformations involving cyclization and condensation reactions. The use of transition metal catalysis has also been explored to improve yield and purity, aligning with green chemistry principles that emphasize efficiency and sustainability.

In terms of biological activity, preliminary investigations have revealed promising results in vitro. The compound has shown inhibitory effects on certain kinases and enzymes associated with inflammatory pathways. These findings are particularly intriguing given the growing interest in targeting inflammation for treating chronic diseases such as arthritis and metabolic disorders. The dioxo group has been identified as a critical feature for modulating enzyme activity, while the pyrimidine moiety contributes to cell signaling interactions.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate extend beyond anti-inflammatory agents. Its structural framework suggests utility in developing antimicrobial compounds due to the ability of isoindole derivatives to disrupt bacterial cell wall synthesis or interfere with viral replication mechanisms. Furthermore, the compound's stability under various physiological conditions makes it an attractive candidate for formulation into novel drug delivery systems.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound into clinical trials. Quality control measures must be rigorously implemented at each stage of production to guarantee consistency and safety. Collaborative efforts between synthetic chemists and pharmaceutical analysts are crucial for optimizing synthetic routes while maintaining high standards of purity and potency.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the pace at which compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-[4,6-dimethyl--(methylsulfanyl)pyrimidin--5--y]propanoate are being evaluated for their pharmacological potential. Machine learning algorithms can predict binding affinities and metabolic stability with remarkable accuracy, reducing the time required for experimental validation. This synergy between computational methods and traditional wet-lab techniques represents a paradigm shift in how new drugs are developed.

The future direction of research on this compound will likely involve exploring its mechanism of action in greater detail through cellular assays and animal models. Understanding how it interacts with target proteins at the molecular level will provide critical insights into its therapeutic efficacy and potential side effects. Additionally， interdisciplinary collaborations involving chemists、biologists、and pharmacologists will be essential for translating preclinical findings into tangible clinical benefits for patients.